Cas no 2228239-17-4 (2-(dimethylamino)methyl-4-1-(methylamino)cyclopropylphenol)

• Product Name: 2-(dimethylamino)methyl-4-1-(methylamino)cyclopropylphenol
• CAS No: 2228239-17-4
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 5795162
• PubChem ID: 165782022
• Update Time: 2025-09-24

2-(dimethylamino)methyl-4-1-(methylamino)cyclopropylphenol Chemical and Physical Properties

Names and Identifiers

• EN300-1754068
• 2228239-17-4
• 2-[(dimethylamino)methyl]-4-[1-(methylamino)cyclopropyl]phenol
• 2-(dimethylamino)methyl-4-1-(methylamino)cyclopropylphenol

• Inchi： 1S/C13H20N2O/c1-14-13(6-7-13)11-4-5-12(16)10(8-11)9-15(2)3/h4-5,8,14,16H,6-7,9H2,1-3H3
• InChI Key： FNASZTWVTJNELA-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CN(C)C)C1(CC1)NC

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-(dimethylamino)methyl-4-1-(methylamino)cyclopropylphenol

Introduction to 2-(dimethylamino)methyl-4-1-(methylamino)cyclopropylphenol (CAS No. 2228239-17-4)

2-(dimethylamino)methyl-4-1-(methylamino)cyclopropylphenol, also known by its CAS number 2228239-17-4, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopropyl ring and multiple functional groups such as a dimethylamino and methylamino moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 2-(dimethylamino)methyl-4-1-(methylamino)cyclopropylphenol is particularly intriguing due to its combination of aromatic and aliphatic components. The cyclopropyl ring, a three-membered cyclic structure, imparts rigidity and conformational constraints to the molecule, which can influence its binding properties and biological activity. The presence of the dimethylamino and methylamino groups introduces polarity and hydrogen bonding capabilities, which are crucial for interactions with biological targets.

Recent studies have explored the potential of 2-(dimethylamino)methyl-4-1-(methylamino)cyclopropylphenol in various therapeutic areas. One notable area of research is its application in the treatment of neurological disorders. Studies have shown that this compound exhibits neuroprotective effects by modulating specific neurotransmitter systems. For instance, it has been found to interact with serotonin receptors, potentially offering benefits in conditions such as depression and anxiety disorders.

In addition to its neuroprotective properties, 2-(dimethylamino)methyl-4-1-(methylamino)cyclopropylphenol has also been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential applications in the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(dimethylamino)methyl-4-1-(methylamino)cyclopropylphenol is another important aspect of its evaluation. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, making it suitable for once-daily dosing regimens. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects.

Clinical trials are currently underway to further investigate the safety and efficacy of 2-(dimethylamino)methyl-4-1-(methylamino)cyclopropylphenol. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients, with no serious adverse events reported. Phase II trials are expected to provide more detailed insights into its therapeutic potential across various indications.

The synthesis of 2-(dimethylamino)methyl-4-1-(methylamino)cyclopropylphenol involves several steps, including the formation of the cyclopropyl ring and the introduction of the functional groups. Advanced synthetic methods, such as transition metal-catalyzed reactions and organocatalysis, have been employed to optimize the yield and purity of the final product. These synthetic strategies not only enhance the efficiency of production but also ensure that the compound meets stringent quality standards required for pharmaceutical applications.

In conclusion, 2-(dimethylamino)methyl-4-1-(methylamino)cyclopropylphenol (CAS No. 2228239-17-4) represents a promising candidate in the development of novel therapeutics for a range of medical conditions. Its unique chemical structure, coupled with its diverse biological activities, makes it an exciting area of ongoing research. As more clinical data becomes available, it is anticipated that this compound will play a significant role in advancing our understanding and treatment options in various fields of medicine.